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This document provides detailed application notes and protocols for the sample preparation of
milk for the analysis of flunixin and its primary metabolite, 5-hydroxyflunixin. The accurate
guantification of these residues is critical for ensuring food safety and regulatory compliance.
The Maximum Residue Limit (MRL) for flunixin and its metabolite in milk varies by region, with
the European Union setting it at <40 pg/kg, while in South Korea, the MRL for flunixin is 0.02
mg/kg. In the United States, the tolerance for 5-hydroxyflunixin, the marker residue, is 2 pg/kg
in milk[1][2][3].

This guide details several common and effective sample preparation techniques, including
Liquid-Liquid Extraction (LLE), Solid-Phase Extraction (SPE), and the Quick, Easy, Cheap,
Effective, Rugged, and Safe (QUEChERS) method. Each protocol is presented with detailed
steps to ensure reproducibility and accuracy in your laboratory.

Comparative Performance of Sample Preparation
Techniques
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The selection of a sample preparation method depends on various factors, including the
desired limit of detection, sample throughput, and available instrumentation. The following table
summarizes the quantitative performance of different techniques for the analysis of flunixin and
5-hydroxyflunixin in milk.
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CV: Coefficient of Variation; LOD: Limit of Detection; LOQ: Limit of Quantification.

Experimental Protocols and Workflows
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Detailed methodologies for the key sample preparation techniques are provided below. Each
protocol is accompanied by a workflow diagram generated using Graphviz (DOT language) to
visually represent the experimental steps.

QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and
Safe) Method

The QUEChERS method is a widely adopted technique for the analysis of veterinary drug
residues in food matrices due to its simplicity, high throughput, and minimal solvent usage[1].
This protocol is based on a modified QUEChERS procedure for flunixin and 5-hydroxyflunixin in
milk.

Protocol:

» Weigh 2 g of a homogenized milk sample into a 50 mL centrifuge tube.

e Add 10 mL of a 1:4 (v/v) water:acetonitrile solution to the sample.

o Shake the mixture for 5 minutes and then centrifuge at 4,700xg for 10 minutes at 4°C.

o Decant the supernatant into a second 50 mL centrifuge tube containing 500 mg of C18
sorbent and 10 mL of n-hexane saturated with acetonitrile.

o Shake the mixture for 10 minutes and centrifuge at 4,700xg for 5 minutes at 4°C.
o Transfer 5 mL of the acetonitrile extract to a 15 mL centrifuge tube.
o Evaporate the extract to dryness under a gentle stream of nitrogen gas at 40°C.

* Reconstitute the residue in a suitable solvent (e.g., methanol-based solvent) for LC-MS/MS
analysis.[1]

Filter the final sample through a 0.2 pum syringe filter before injection.

Workflow Diagram:
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Caption: QUEChERS workflow for flunixin analysis in milk.
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Solid-Phase Extraction (SPE) Method

SPE is a highly effective technique for purifying and concentrating analytes from complex

matrices like milk. This protocol involves an initial solvent extraction followed by cleanup on an
SPE cartridge.

Protocol:

Acidify a known volume of milk sample.

Mix the acidified milk with silica gel and pack the mixture into a chromatographic column.

Defat the column by washing with a water-saturated dichloromethane-hexane (30:70, v/v)
solution.

Elute the flunixin with ethyl acetate.

Wash the ethyl acetate extract with water at pH 3.5 and discard the aqueous layer.

Extract the ethyl acetate layer with 0.1M NaOH.

Pass the aqueous layer through a conditioned C18 SPE column.

Elute the analyte from the SPE column with ethyl acetate.

Dry the eluate under a stream of nitrogen.

Reconstitute the residue in a solution of MeOH-(5 mM tetrabutylammonium [TBA]-H2PO4 +
2 mM NaOH) (50:50).[4]

Sonicate and filter the reconstituted sample before LC analysis.

Workflow Diagram:
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Caption: Solid-Phase Extraction workflow for flunixin analysis in milk.
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Liquid-Liquid Extraction (LLE) Method

LLE is a classic sample preparation technique that separates compounds based on their
differential solubilities in two immiscible liquid phases. This protocol describes a general LLE
procedure for the extraction of flunixin from milk.

Protocol:

e To 2 g of milk in a 50 mL centrifuge tube, add 100 pL of EDTA solution and shake for 3
minutes.

e Add 8.5 mL of acetonitrile containing 0.1% formic acid and 1.5 mL of dichloromethane.
o Shake the mixture for 15 minutes and then centrifuge at 4,500xg for 10 minutes at 4°C.
o Transfer the supernatant to a 15 mL centrifuge tube containing 150 mg of C18 sorbent.
o Shake for 10 minutes and centrifuge at 4,500xg for 10 minutes at 4°C.

e The supernatant is then ready for further concentration and analysis.[1][6]

Workflow Diagram:
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Caption: Liquid-Liquid Extraction workflow for flunixin analysis in milk.
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Concluding Remarks

The choice of sample preparation technique for flunixin analysis in milk will depend on the
specific requirements of the laboratory. The QUEChERS method offers a rapid and cost-
effective approach suitable for high-throughput screening. SPE provides excellent cleanup and
concentration, leading to lower detection limits. LLE, while a more traditional method, can also
be effective, especially when combined with a cleanup step. All the presented methods, when
properly validated, are capable of achieving the necessary sensitivity for monitoring flunixin
residues at regulatory MRLs. Subsequent analysis is typically performed using liquid
chromatography coupled with tandem mass spectrometry (LC-MS/MS) for its high selectivity
and sensitivity.[1][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols for Flunixin Analysis in
Milk]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557027/docs#application-notes-and-protocols-for-
flunixin-analysis-in-milk]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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